Cas no 89427-02-1 (5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole)
89427-02-1 structure
Product Name:5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole
CAS No:89427-02-1
MF:C9H6ClF3N2O
MW:250.604951381683
CID:1941404
PubChem ID:55944
Update Time:2025-04-21
5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole
- DTXSID70237664
- 89427-02-1
- BENZIMIDAZOLE, 5-CHLORO-4-METHOXY-2-(TRIFLUOROMETHYL)-
- 5-Chloro-4-methoxy-2-(trifluoromethyl)benzimidazole
- DTXCID20160155
-
- Inchi: 1S/C9H6ClF3N2O/c1-16-7-4(10)2-3-5-6(7)15-8(14-5)9(11,12)13/h2-3H,1H3,(H,14,15)
- InChI Key: ITEGNHZULKQUEH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1OC)N=C(C(F)(F)F)N2
Computed Properties
- Exact Mass: 250.012075
- Monoisotopic Mass: 250.012075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.9
- XLogP3: 3
Experimental Properties
- Density: 1.522
- Boiling Point: 338.9°C at 760 mmHg
- Flash Point: 158.8°C
- Refractive Index: 1.559
5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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